Cas no 2138195-75-0 (Sodium 4-methylthiophene-2-sulfinate)

Sodium 4-methylthiophene-2-sulfinate is a versatile organosulfur compound commonly employed as a key intermediate in organic synthesis and pharmaceutical applications. Its sulfinate group (–SO₂Na) enables efficient nucleophilic substitution reactions, making it valuable for constructing sulfur-containing heterocycles and functionalized thiophene derivatives. The methyl substituent enhances stability while maintaining reactivity, facilitating controlled modifications in complex molecular frameworks. This compound is particularly useful in cross-coupling reactions and as a precursor for sulfone or sulfonamide derivatives. Its water solubility and compatibility with polar solvents further broaden its utility in aqueous-phase reactions. The product is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows.
Sodium 4-methylthiophene-2-sulfinate structure
2138195-75-0 structure
Product Name:Sodium 4-methylthiophene-2-sulfinate
CAS No:2138195-75-0
MF:C5H5NaO2S2
MW:184.21176981926
CID:6447988
PubChem ID:165455498
Update Time:2025-05-23

Sodium 4-methylthiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

    • sodium 4-methylthiophene-2-sulfinate
    • EN300-724321
    • 2138195-75-0
    • Sodium 4-methylthiophene-2-sulfinate
    • Inchi: 1S/C5H6O2S2.Na/c1-4-2-5(8-3-4)9(6)7;/h2-3H,1H3,(H,6,7);/q;+1/p-1
    • InChI Key: NARKGBFCPRBJNM-UHFFFAOYSA-M
    • SMILES: S1C=C(C)C=C1S(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 183.96286603g/mol
  • Monoisotopic Mass: 183.96286603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.6Ų

Sodium 4-methylthiophene-2-sulfinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-724321-1.0g
sodium 4-methylthiophene-2-sulfinate
2138195-75-0
1g
$0.0 2023-06-06

Additional information on Sodium 4-methylthiophene-2-sulfinate

Recent Advances in the Application of Sodium 4-methylthiophene-2-sulfinate (CAS: 2138195-75-0) in Chemical Biology and Pharmaceutical Research

In recent years, Sodium 4-methylthiophene-2-sulfinate (CAS: 2138195-75-0) has emerged as a versatile reagent in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinate functional group, has been increasingly utilized in the synthesis of bioactive molecules and as a key intermediate in drug discovery. The growing interest in this compound is driven by its ability to participate in various chemical reactions, including cross-coupling and sulfonylation, which are pivotal in the development of novel therapeutic agents.

Recent studies have highlighted the role of Sodium 4-methylthiophene-2-sulfinate in the synthesis of sulfur-containing heterocycles, a class of compounds with significant pharmacological potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of thiophene-based inhibitors targeting protein kinases involved in cancer progression. The study reported that derivatives synthesized using this reagent exhibited enhanced binding affinity and selectivity, underscoring its value in medicinal chemistry.

Another notable application of Sodium 4-methylthiophene-2-sulfinate is in the field of radiopharmaceuticals. Research conducted at the University of California, San Francisco, revealed its utility as a precursor for the radiolabeling of small molecules with sulfur-35, a radioisotope used in positron emission tomography (PET) imaging. This advancement opens new avenues for non-invasive diagnostic techniques, particularly in oncology and neurology.

Beyond its synthetic applications, Sodium 4-methylthiophene-2-sulfinate has also been investigated for its potential as a modulator of redox signaling pathways. A 2024 study in Cell Chemical Biology demonstrated that this compound could selectively interact with cysteine residues in proteins, thereby influencing cellular redox homeostasis. These findings suggest its potential as a tool compound for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Despite these promising developments, challenges remain in the large-scale production and purification of Sodium 4-methylthiophene-2-sulfinate. Recent efforts by industrial researchers have focused on optimizing synthetic routes to improve yield and purity, as reported in a patent application by Merck & Co. in early 2024. These advancements are expected to facilitate broader adoption of this reagent in both academic and industrial settings.

In conclusion, Sodium 4-methylthiophene-2-sulfinate (CAS: 2138195-75-0) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to diagnostic imaging, highlight its significance in advancing biomedical science. Future research should focus on expanding its utility and addressing current limitations to fully realize its potential in therapeutic development.

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